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Compound of Interest

Compound Name: Methyl-d3-amine hydrochloride

Cat. No.: B141914

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage conditions for
Methyl-d3-amine hydrochloride (CAS No. 7436-22-8). Understanding these parameters is
critical for ensuring the integrity, purity, and performance of this valuable isotopically labeled
compound in research and development applications. This document synthesizes information
from safety data sheets and general chemical stability principles to provide best-practice
recommendations.

Chemical and Physical Properties

A foundational understanding of the properties of Methyl-d3-amine hydrochloride is essential
for interpreting its stability profile.
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Property Value
Molecular Formula CDsNHz-HCI
Molecular Weight 70.54 g/mol
White to off-white solid, clear colorless
Appearance
crystals[1]
Melting Point 232-234 °C (lit.)[1]
- Soluble in DMSO, Methanol, and slightly soluble
Solubility )
in Water[1]
Hygroscopicity Hygroscopic (absorbs moisture from the air)[2]

Recommended Storage and Handling

Proper storage and handling are paramount to maintaining the quality of Methyl-d3-amine

hydrochloride.

Storage Conditions

Adherence to recommended storage conditions will minimize degradation and preserve the

isotopic and chemical purity of the compound.

Parameter Recommendation Rationale

Store at room temperature or _
Temperature Prevents thermal degradation.

between 2-8°C.[3][4][5]

Store in a tightly closed o

) ) Minimizes exposure to
Atmosphere container, under an inert ) )
moisture and reactive gases.
atmosphere (e.g., Argon).
) ) Protects against potential

Light Store away from light.[3]

photodegradation.

Environment

Store in a dry, cool, and well-

ventilated place.[2][6]

Reduces the risk of moisture
absorption and chemical

reactions.
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Handling Precautions

Safe handling practices are crucial due to the potential hazards associated with this compound.

Ventilation: Handle in a well-ventilated area to avoid inhalation of dust.[2][6]

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
safety goggles with side-shields.[2][6]

Hygiene: Wash hands thoroughly after handling and before breaks.[3]

Dust and Aerosol Formation: Avoid the formation of dust and aerosols during handling.[6]

Stability Profile

Methyl-d3-amine hydrochloride is generally a stable compound when stored under the
recommended conditions.[2][3] However, its stability can be compromised by several factors.

Factors Affecting Stability
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Environmental Conditions
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Caption: Factors influencing the stability of Methyl-d3-amine hydrochloride.

Incompatible Materials

Contact with the following substances should be avoided to prevent chemical reactions and

degradation:

¢ Strong oxidizing agents[2][3]

¢ Strong bases|[2]

» Acids, acid chlorides, and acid anhydrides[3]
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Hazardous Decomposition Products

Under fire conditions, the following hazardous decomposition products may be formed:

Hydrogen chloride[2][3]

Nitrogen oxides (NOx)[2][3]

Carbon monoxide (CO)[2]

Carbon dioxide (CO2)[2]

Shelf Life

While generally stable, it is recommended to re-analyze the chemical purity of Methyl-d3-
amine hydrochloride after three years of storage to ensure it meets the required
specifications for its intended use.[5]

Experimental Protocols for Stability Assessment

While specific stability studies for Methyl-d3-amine hydrochloride are not readily available in
the public domain, a general protocol for assessing the stability of a chemical substance can be
adapted. This protocol should be performed by qualified personnel in a controlled laboratory
setting.

Objective

To evaluate the stability of Methyl-d3-amine hydrochloride under various environmental
conditions (temperature, humidity, and light) over a defined period.

Materials and Equipment
e Methyl-d3-amine hydrochloride

¢ Vials (clear and amber glass) with inert caps
 Stability chambers with controlled temperature and humidity

» Photostability chamber with a light source compliant with ICH Q1B guidelines
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Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV
or MS)

Reference standard for Methyl-d3-amine hydrochloride

Other necessary laboratory glassware and reagents

Experimental Workflow
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Experiment Setup

Start: Sample Preparation

!

Aliquot samples into
clear and amber vials

!

Place samples in stability chambers:
- Temperature/Humidity
- Photostability (with dark control)

Testing aq(/j Analysis

Pull samples at
pre-defined time points

!

Analyze samples by HPLC for:
- Purity (assay)
- Degradation products

!

Compare results to
initial time point (T=0)
and reference standard

Conclusion

Determine degradation rate
and establish shelf life

Click to download full resolution via product page

Caption: Workflow for a stability study of Methyl-d3-amine hydrochloride.
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Detailed Methodologies

o Sample Preparation: Accurately weigh a predetermined amount of Methyl-d3-amine
hydrochloride into a series of clear and amber glass vials.

e Initial Analysis (T=0): Analyze a subset of the prepared samples immediately to establish the
initial purity and impurity profile.

o Storage: Place the remaining vials in stability chambers under various conditions. Suggested
conditions could include:

o Long-term: 25°C / 60% RH
o Accelerated: 40°C / 75% RH

o Photostability: As per ICH Q1B guidelines (exposure to a minimum of 1.2 million lux hours
and 200 watt hours/square meter of near UV light), with a corresponding dark control
stored under the same temperature conditions.

e Time Points: Pull samples from each storage condition at specified time intervals (e.g., for
accelerated studies: 0, 1, 3, and 6 months; for long-term studies: 0, 3, 6, 9, 12, 18, 24, and
36 months).

e Analysis: At each time point, analyze the samples for:
o Appearance: Note any changes in color or physical state.

o Purity: Determine the percentage of the active substance remaining using a validated,
stability-indicating HPLC method.

o Degradation Products: Identify and quantify any new peaks in the chromatogram that
represent degradation products.

» Data Evaluation: Compare the results at each time point to the initial data. Calculate the rate
of degradation and identify any trends. For photostability, compare the samples exposed to
light with the dark control to assess the impact of light.
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Conclusion

Methyl-d3-amine hydrochloride is a stable compound when stored and handled correctly.
Key factors for maintaining its stability are protection from moisture, excessive heat, and light,
as well as avoiding contact with incompatible materials. For critical applications, it is advisable
to periodically re-analyze the purity of the compound, especially if it has been in storage for an
extended period. The provided experimental framework can be used as a starting point for
conducting formal stability studies to establish a definitive shelf life under specific storage
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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